![molecular formula C13H22ClNO2 B1478723 2-Chloro-1-(1-oxa-9-azaspiro[5.5]undecan-9-yl)butan-1-one CAS No. 2098048-08-7](/img/structure/B1478723.png)
2-Chloro-1-(1-oxa-9-azaspiro[5.5]undecan-9-yl)butan-1-one
Overview
Description
2-Chloro-1-(1-oxa-9-azaspiro[5.5]undecan-9-yl)butan-1-one, also known as 2-Chloro-1-oxa-9-azaspiro[5.5]undecan-9-ylbutan-1-one or simply 2-Chloro-1-oxa-9-azaspiro, is a cyclic organic compound with a molecular formula of C11H17ClNO. It is a colorless, crystalline solid that is soluble in most organic solvents. 2-Chloro-1-oxa-9-azaspiro is used in a variety of scientific research applications, including as a synthetic intermediate, a catalyst, and as a building block for the synthesis of a variety of organic compounds.
Scientific Research Applications
- m6A RNA Methylation : The compound is relevant to the study of RNA modifications, particularly N6-methyladenosine (m6A). m6A plays a crucial role in gene expression regulation, mRNA stability, and translation efficiency. Researchers investigate the impact of m6A on cellular processes, including cancer progression and viral infections .
- METTL3/METTL14 Inhibition : METTL3 and METTL14 are key players in m6A modification. Inhibiting their activity could lead to potential therapeutic strategies for cancer, type 2 diabetes, heart failure, and other diseases .
- METTL3/ METTL14 Complex as a Target : Researchers explore the METTL3/METTL14 complex as an attractive target for small molecules. Efforts focus on developing chemical probes with single-digit nanomolar potency against METTL3, selectivity against METTL16, and favorable ADME properties. These compounds aim to modulate m6A levels in leukemia cells .
- High-Nanomolar Inhibitors and Recent Discoveries : While only a high-nanomolar inhibitor (UZH1a) and STM2457 have been described so far, ongoing research aims to identify more potent inhibitors for clinical applications .
RNA Modification and Epitranscriptomics
Medicinal Chemistry and Drug Discovery
Pharmaceutical Testing and Reference Standards
properties
IUPAC Name |
2-chloro-1-(1-oxa-9-azaspiro[5.5]undecan-9-yl)butan-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H22ClNO2/c1-2-11(14)12(16)15-8-6-13(7-9-15)5-3-4-10-17-13/h11H,2-10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNWRYHMTGSITJF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)N1CCC2(CCCCO2)CC1)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H22ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.77 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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